molecular formula C15H23NO B8378229 1-(4-Dimethylaminophenyl)heptan-1-one

1-(4-Dimethylaminophenyl)heptan-1-one

Cat. No.: B8378229
M. Wt: 233.35 g/mol
InChI Key: RHEWEMDKLKIVLY-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-Dimethylaminophenyl)heptan-1-one is a useful research compound. Its molecular formula is C15H23NO and its molecular weight is 233.35 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C15H23NO

Molecular Weight

233.35 g/mol

IUPAC Name

1-[4-(dimethylamino)phenyl]heptan-1-one

InChI

InChI=1S/C15H23NO/c1-4-5-6-7-8-15(17)13-9-11-14(12-10-13)16(2)3/h9-12H,4-8H2,1-3H3

InChI Key

RHEWEMDKLKIVLY-UHFFFAOYSA-N

Canonical SMILES

CCCCCCC(=O)C1=CC=C(C=C1)N(C)C

Origin of Product

United States

Synthesis routes and methods I

Procedure details

n-Butyllithium (2.5 M in hexanes, 51 mL, 127 mmol) was added dropwise to 4-bromo-N,N-dimethylaniline (23.1 g, 115 mmol, Aldrich Chemical Co.) in anhydrous THF at -78° C. After 10 min. a solution of N-methyl-N-methoxyheptanamide (10.0 g, 57.7 mmol) in 20 mL THF was added dropwise via canula. The reaction was allowed to proceed 1 hr., then quenched with 1 N aq. HCl and carefully poured into sat. NaHCO3. The aqueous layer was extracted with ethyl ether, and the combined organic fraction was washed with water, brine, dried (MgSO4), and concentrated in vacuo. Flash chromatography (15% EtOAc/hexanes) yielded 1-(4-dimethylaminophenyl)heptan-1-one as a yellow solid (6.49 g, 48%). MS 234 (M+H)+.
Quantity
51 mL
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23.1 g
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10 g
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20 mL
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Synthesis routes and methods II

Procedure details

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